N-methyl-4-phenoxy-N-phenylbenzenesulfonamide

• IUPAC Name: N-methyl-4-phenoxy-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C19H17NO3S/c1-20(16-8-4-2-5-9-16)24(21,22)19-14-12-18(13-15-19)23-17-10-6-3-7-11-17/h2-15H,1H3
• InChI Key: SUCTVSUKTNHEDG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol

Description

N-methyl-4-phenoxy-N-phenylbenzenesulfonamide (MPB) is a sulfonamide compound that has been widely used in scientific research. MPB is a non-steroidal anti-inflammatory drug (NSAID) and has been shown to have anti-inflammatory and analgesic effects.

Mechanism of Action

The mechanism of action of N-methyl-4-phenoxy-N-phenylbenzenesulfonamide involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. N-methyl-4-phenoxy-N-phenylbenzenesulfonamide preferentially inhibits COX-2, which is induced during inflammation. This results in a decrease in the production of prostaglandins, leading to anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
N-methyl-4-phenoxy-N-phenylbenzenesulfonamide has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to inhibit the growth of cancer cells and to have neuroprotective effects. N-methyl-4-phenoxy-N-phenylbenzenesulfonamide has been found to be well-tolerated and safe in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-4-phenoxy-N-phenylbenzenesulfonamide in lab experiments is its well-established anti-inflammatory and analgesic properties. N-methyl-4-phenoxy-N-phenylbenzenesulfonamide has also been shown to be safe and well-tolerated in animal studies. However, N-methyl-4-phenoxy-N-phenylbenzenesulfonamide has limitations in terms of its solubility and stability, which can affect its efficacy in certain experiments.

Future Directions

There are several future directions for the use of N-methyl-4-phenoxy-N-phenylbenzenesulfonamide in scientific research. One direction is the development of more stable and soluble forms of N-methyl-4-phenoxy-N-phenylbenzenesulfonamide to improve its efficacy in experiments. Another direction is the investigation of the potential use of N-methyl-4-phenoxy-N-phenylbenzenesulfonamide in the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanisms underlying the neuroprotective effects of N-methyl-4-phenoxy-N-phenylbenzenesulfonamide.

Synthesis Methods

The synthesis of N-methyl-4-phenoxy-N-phenylbenzenesulfonamide involves the reaction of N-methyl-N-phenylbenzenesulfonamide with phenol in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-methyl-4-phenoxy-N-phenylbenzenesulfonamide has been extensively used in scientific research due to its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are responsible for inflammation and pain. N-methyl-4-phenoxy-N-phenylbenzenesulfonamide has also been used in the study of various diseases such as arthritis, cancer, and Alzheimer's disease.